Cas no 1479843-55-4 (1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene)

• Product Name: 1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene
• CAS No: 1479843-55-4
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 5055833
• PubChem ID: 66050367
• Update Time: 2025-05-25

1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-4-methylbenzene
• 1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene

• Inchi： 1S/C12H17Br/c1-10-4-6-11(7-5-10)8-12(2,3)9-13/h4-7H,8-9H2,1-3H3
• InChI Key： ZUHWJFMBOSLAGI-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene

1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene: A Comprehensive Overview

1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene, also known by its CAS number 1479843-55-4, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated alkyl group with a methyl-substituted benzene ring. The molecule's structure not only influences its physical and chemical properties but also plays a crucial role in its potential applications.

The synthesis of 1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene typically involves multi-step organic reactions, including Friedel-Crafts alkylation or other electrophilic substitution methods. Recent advancements in catalytic systems and reaction conditions have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has been shown to improve the yield and purity of the product, making it more viable for large-scale production.

In terms of chemical properties, this compound exhibits a high degree of stability under normal conditions due to the electron-withdrawing effects of the bromine atom and the steric hindrance provided by the dimethyl groups. These characteristics make it resistant to oxidation and other forms of degradation, which are critical factors in its use as a precursor for other chemical compounds or as a stabilizing agent in certain formulations.

Recent studies have highlighted the potential of 1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene in the field of polymer chemistry. Researchers have explored its use as a monomer in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The bromine atom serves as a reactive site for polymerization reactions, while the methyl groups contribute to the overall hydrophobicity and flexibility of the resulting polymer chains.

Beyond polymer chemistry, this compound has also found applications in pharmaceutical research. Its structure resembles certain bioactive molecules, making it a valuable intermediate in the synthesis of drug candidates. For example, derivatives of this compound have been investigated for their potential anti-inflammatory and antioxidant properties. These findings underscore its versatility as a building block in medicinal chemistry.

The environmental impact of 1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene has also been a topic of recent interest. Studies have shown that while it is not inherently hazardous under normal conditions, improper disposal or exposure to extreme conditions can lead to the release of brominated byproducts. As such, there is an increasing emphasis on developing sustainable methods for its production and waste management.

In conclusion, 1-(3-Bromo-2,2-dimethylpropyl)-4-methylbenzene, with its unique structure and versatile properties, continues to be an important compound in various branches of chemistry. Its applications span from materials science to pharmaceutical research, with ongoing studies exploring new avenues for its utilization. As research progresses, it is expected that this compound will play an even more significant role in advancing technological and medical innovations.